Cas no 1895004-92-8 (1H-Indole-2-methanol, 4,6-dichloro-)

1H-Indole-2-methanol, 4,6-dichloro- is a chlorinated indole derivative with a hydroxymethyl functional group at the 2-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of dichloro substituents at the 4- and 6-positions enhances its reactivity, facilitating selective modifications for further derivatization. The hydroxymethyl group offers a handle for functional group transformations, enabling coupling reactions or oxidation to the corresponding aldehyde. Its structural features make it valuable for exploring structure-activity relationships in medicinal chemistry research.

1H-Indole-2-methanol, 4,6-dichloro- structure

1895004-92-8 structure

Product Name:1H-Indole-2-methanol, 4,6-dichloro-

CAS No:1895004-92-8

MF:C₉H₇Cl₂NO

MW:216.063980340958

MDL:MFCD30067655

CID:4784576

Update Time:2025-06-09

1H-Indole-2-methanol, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-methanol, 4,6-dichloro-
- MDL： MFCD30067655
- Inchi： 1S/C9H7Cl2NO/c10-5-1-8(11)7-3-6(4-13)12-9(7)2-5/h1-3,12-13H,4H2
- InChI Key： IOPXHHQRBVEGPH-UHFFFAOYSA-N
- SMILES： N1C2=C(C(Cl)=CC(Cl)=C2)C=C1CO

1H-Indole-2-methanol, 4,6-dichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	223287-500mg	(4,6-Dichloro-1H-indol-2-yl)methanol, 95% min	1895004-92-8	95%	500mg	$467.00	2023-09-09
Matrix Scientific	223287-1g	(4,6-Dichloro-1H-indol-2-yl)methanol, 95% min	1895004-92-8	95%	1g	$843.00	2023-09-09

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Additional information on 1H-Indole-2-methanol, 4,6-dichloro-

Recent Advances in the Study of 1H-Indole-2-methanol, 4,6-dichloro- (CAS: 1895004-92-8): A Comprehensive Research Brief

The compound 1H-Indole-2-methanol, 4,6-dichloro- (CAS: 1895004-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The following sections provide an in-depth analysis of recent studies, highlighting key methodologies, results, and implications for future research.

Recent studies have explored the synthetic pathways for 1H-Indole-2-methanol, 4,6-dichloro-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis process. The study reported a yield of 85% under mild reaction conditions, which is a marked improvement over previous methods. The authors also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 1H-Indole-2-methanol, 4,6-dichloro- has demonstrated potent inhibitory effects against several kinase enzymes implicated in cancer progression. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. The IC50 values were reported to be in the low micromolar range, suggesting high potency. These findings have spurred interest in the compound's potential as a targeted therapy for cancers with dysregulated PI3K signaling.

Further investigations into the pharmacokinetic properties of 1H-Indole-2-methanol, 4,6-dichloro- have also been conducted. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the compound's metabolic stability and plasma protein binding. The results indicated favorable pharmacokinetic profiles, with moderate clearance rates and high plasma protein binding, which could translate to sustained therapeutic effects in vivo. These properties are particularly advantageous for developing oral formulations, a key consideration in drug design.

Despite these promising findings, challenges remain in the clinical translation of 1H-Indole-2-methanol, 4,6-dichloro-. A recent review in Expert Opinion on Drug Discovery pointed out the need for more comprehensive toxicology studies to assess potential off-target effects and long-term safety. Additionally, the compound's solubility in aqueous solutions remains a limiting factor for formulation development. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles.

In conclusion, 1H-Indole-2-methanol, 4,6-dichloro- (CAS: 1895004-92-8) represents a promising scaffold for the development of novel therapeutics, particularly in oncology. Recent advances in synthesis, biological activity, and pharmacokinetics have laid a solid foundation for future research. However, addressing the remaining challenges in toxicology and formulation will be critical for advancing this compound toward clinical trials. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential.